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Executive Summary

Thalidomide-4-O-C11-NH2 (also known as Thalidomide-O-C11-amine) is a specialized

functionalized intermediate used in the synthesis of Proteolysis Targeting Chimeras
(PROTACS). It serves as a Cereblon (CRBN) E3 ligase recruiting module connected to a
flexible, hydrophobic alkyl linker terminating in a primary amine.

This compound is critical for researchers designing PROTACs where a long, hydrophobic
separation (approx. 15-20 A) is required between the E3 ligase and the Target Protein of
Interest (POI). The 11-carbon alkyl chain ("C11") offers distinct physicochemical properties
compared to hydrophilic PEG linkers, influencing cell permeability, ternary complex stability,
and degradation efficiency.

Chemical Identity & Properties

Unlike widely indexed commercial drugs, Thalidomide-4-O-C11-NH2 is often categorized as a
"linker-ligand conjugate” in research catalogs. While specific CAS numbers vary by salt form
(e.g., hydrochloride vs. trifluoroacetate), the chemical identity is structurally defined below.
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hysicochemical Data[11[2]

Property Description / Value

] 4-((11-aminoundecyl)oxy)-2-(2,6-dioxopiperidin-
Chemical Name o ) i
3-yl)isoindoline-1,3-dione

Common Name Thalidomide-4-O-C11-NH2

Not widely indexed in public registries; often

CAS Number vendor-specific (e.g., MCE HY-133485 analog
class).[1]

Molecular Formula C24H33N30s (Free Base)

Molecular Weight 443.54 g/mol (Free Base)

B Soluble in DMSO (>50 mg/mL), DMF. Poor

Solubility o
solubility in water/PBS.

Appearance White to off-white solid

Storage -20°C, desiccated, protected from light.
Stable in solid form for >2 years. Solutions in

Stability DMSO should be used within 24 hours or stored

at -80°C.

Structural Components[1][2][3][4][5]

o Warhead (Anchor): 4-Hydroxythalidomide derivative.[2] Binds to the thalidomide-binding
domain of CRBN.[1][3][4][5]

e Linker: 11-carbon linear alkyl chain (Undecyl). Provides hydrophobic spacing and flexibility.

o Handle: Primary Amine (-NH2).[6] Reactive site for conjugation to the POI ligand (typically via
amide coupling).

Mechanistic Role in PROTACs

Thalidomide-4-O-C11-NH2 functions as the "E3 Ligase Anchor" in a heterobifunctional
PROTAC molecule.
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Mechanism of Action

o Permeation: The PROTAC enters the cell. The hydrophobic C11 chain may enhance passive
permeability compared to PEG linkers.

e Binary Binding: The Thalidomide moiety binds to CRBN (part of the CRL4 E3 ubiquitin ligase
complex).[7]

o Ternary Complex Formation: The POI ligand (conjugated to the amine) binds the target
protein. The C11 linker facilitates the formation of a ternary complex (POI-PROTAC-E3).

» Ubiquitination & Degradation: CRBN recruits ubiquitin to surface lysines on the POI. The
poly-ubiquitinated POI is recognized and degraded by the 26S proteasome.

Pathway Diagram
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(Conjugated) > (POI : PROTAC : CRBN) a (Degradation)

Target Protein
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Caption: Logical flow of PROTAC-mediated protein degradation using a Thalidomide-based
anchor.

Synthesis & Experimental Protocols

Note: The synthesis of Thalidomide-4-O-C11-NH2 typically proceeds from 4-
hydroxythalidomide via O-alkylation.

Synthesis of Thalidomide-4-O-C11-NH2 (Protocol)

Prerequisites:

 Starting Material: 4-Hydroxythalidomide (CAS 5054-59-1).[2]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://precisepeg.com/blogs/posts/e3-ligase-ligands-in-protac
https://www.benchchem.com/product/b10861416/docs?utm_src=pdf-body-img#thalidomide-4-o-c11-nh2-technical-guide-for-protac-development
https://www.caymanchem.com/product/36664/e3-ligase-ligand-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Linker Reagent: N-Boc-11-bromoundecylamine (CAS 143555-90-2).

Solvents/Reagents: DMF (anhydrous), Potassium Carbonate (K2CQOs), TFA or HCI/Dioxane.

Step 1: O-Alkylation

Dissolve 4-Hydroxythalidomide (1.0 eq) in anhydrous DMF (0.1 M concentration).
Add K2COs (1.5 eq) and stir at room temperature for 15 minutes to deprotonate the phenol.
Add N-Boc-11-bromoundecylamine (1.1 eq).

Heat the mixture to 60°C and stir for 4—12 hours. Monitor by LC-MS for the formation of the
Boc-protected intermediate.

Workup: Dilute with water, extract with Ethyl Acetate (3x). Wash organics with brine, dry over
Na2S0a4, and concentrate.

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Step 2: Boc-Deprotection

Dissolve the Boc-intermediate in DCM (or Dioxane).
Add TFA (20% v/v in DCM) or 4M HCI in Dioxane (5-10 eq).

Stir at room temperature for 1-2 hours until LC-MS shows complete conversion to the
amine.

Isolation: Concentrate under reduced pressure. For HCI salt, triturate with diethyl ether to
yield the solid product.

Conjugation Workflow (PROTAC Assembly)

This protocol describes coupling Thalidomide-4-O-C11-NH2 to a POl ligand containing a

carboxylic acid.

Activation: Dissolve POI Ligand-COOH (1.0 eq) in DMF/DMSO. Add HATU (1.1 eq) and
DIPEA (3.0 eq). Stir for 5 mins.
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Coupling: Add Thalidomide-4-O-C11-NH2 (1.0-1.2 eq).

Reaction: Stir at Room Temperature for 2-16 hours.

Validation: Monitor by LC-MS for the mass of [POI-Linker-Thalidomide].

Purification: Preparative HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Synthesis Workflow Diagram
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Caption: Step-by-step synthesis of the Thalidomide-4-O-C11-NH2 linker-ligand.

Critical Considerations for Drug Design
Linker Length & Composition[2]
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e Why C11? The 11-carbon chain provides a "long" linker (~15 A extended). This is often used
when the POI binding pocket is deep, or when shorter linkers (C2-C6) cause steric clashes
between the E3 ligase and the POI.

» Hydrophobicity: Unlike PEG linkers, the alkyl chain is hydrophobic. This can improve cellular
permeability but may reduce aqueous solubility. Researchers must balance this by ensuring
the POI ligand is sufficiently polar or using formulation strategies (e.g., cyclodextrins).

Negative Control Design

To validate that degradation is CRBN-dependent, researchers should synthesize a negative
control PROTAC.

e Method: Use N-Methyl-Thalidomide-4-O-C11-NH2. Methylation of the glutarimide nitrogen
prevents CRBN binding, serving as a perfect structural control that cannot recruit the ligase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thalidomide-4-O-C11-NH2: Technical Guide for
PROTAC Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861416/docs#thalidomide-4-0-c11-nh2-technical-
guide-for-protac-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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